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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932

An In-depth Technical Guide to 3-
Methylbenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylbenzophenone, a
substituted aromatic ketone. The document details its chemical identity, physicochemical
properties, synthesis methodologies, and key applications, with a focus on its role as a
photoinitiator. Experimental protocols and mechanistic pathways are presented to support
research and development activities.

Chemical Identifiers and Physicochemical
Properties

3-Methylbenzophenone, also known as (3-methylphenyl)-phenylmethanone, is a well-
characterized organic compound. Its unique identity is established through various
internationally recognized chemical identifiers.[1][2]

Table 1: Chemical Identifiers for 3-Methylbenzophenone[1][2][3]
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Identifier Value

CAS Number 643-65-2

IUPAC Name (3-methylphenyl)-phenylmethanone

Molecular Formula C14H120

Molecular Weight 196.25 g/mol

InChi INChl=1S/C14H120/c1-11-6-5-9-13(10-
11)14(15)12-7-3-2-4-8-12/h2-10H,1H3

InChlKey URBLVRAVOIVZFJ-UHFFFAOYSA-N

SMILES CC1=CC(=CC=C1)C(=0)C2=CC=CC=C2

PubChem CID 69511

EINECS No. 211-401-7

The physicochemical properties of 3-Methylbenzophenone are crucial for its handling,

application, and analysis. It is a liquid at room temperature and is largely insoluble in water but

soluble in organic solvents.[4]

Table 2: Physicochemical Properties of 3-Methylbenzophenone

Property Value Reference
Physical Form Liquid [4]

Boiling Point 316 °C [3]

Density 1.093 g/cm? [3]

Flash Point >110 °C (>230 °F) [3]
Refractive Index 1.598 [3]

Water Solubility Insoluble

Room temperature, sealed in

Storage Temperature -
dry conditions

[4]
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Synthesis of 3-Methylbenzophenone

The primary method for synthesizing 3-Methylbenzophenone is through the Friedel-Crafts
acylation reaction. This electrophilic aromatic substitution involves the reaction of an acyl
chloride with an aromatic compound in the presence of a Lewis acid catalyst, typically
aluminum chloride (AICI3). For the synthesis of 3-Methylbenzophenone, benzene can be
acylated with 3-methylbenzoyl chloride.

General Experimental Protocol for Friedel-Crafts
Acylation

The following is a general experimental protocol adapted from established procedures for the
synthesis of benzophenone derivatives.[1]

Materials:

Benzene

3-Methylbenzoyl chloride

Anhydrous aluminum chloride (AICI3)

Dichloromethane (CH2Clz2)

Hydrochloric acid (HCI)

Anhydrous sodium sulfate (Na2S0a)

e Ice

Equipment:

e Round-bottom flask with a magnetic stirrer

e Dropping funnel

e Condenser
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e Separatory funnel
e Rotary evaporator
Procedure:

 In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
suspend anhydrous aluminum chloride (1.1 equivalents) in dichloromethane.

e In a separate beaker, prepare a solution of 3-methylbenzoyl chloride (1.0 equivalent) and
benzene (1.0 equivalent) in dichloromethane.

e Add the solution from the beaker dropwise to the aluminum chloride suspension at room
temperature.

« Stir the resulting mixture at room temperature for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of
crushed ice and concentrated hydrochloric acid.

o Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.
» Wash the organic layer with water and then with a saturated sodium bicarbonate solution.
» Dry the organic layer over anhydrous sodium sulfate.

« Filter the mixture to remove the drying agent.

» Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
product.

o Purify the crude 3-Methylbenzophenone by vacuum distillation or column chromatography.

Mechanism of Friedel-Crafts Acylation

The synthesis of 3-Methylbenzophenone via Friedel-Crafts acylation proceeds through a well-
established electrophilic aromatic substitution mechanism.
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Step 1: Formation of Acylium lon
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Caption: Mechanism of Friedel-Crafts acylation for the synthesis of 3-Methylbenzophenone.

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Methylbenzophenone.

Table 3: Spectroscopic Data for 3-Methylbenzophenone
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Technique Data Reference

(CDCls, 400 MHz): 3 7.78 (d, J
= 7.2 Hz, 2H), 7.62-7.54 (m,
1H NMR 3H), 7.45 (t, J = 7.6 Hz, 2H), [3]
7.36 (d, J = 7.6 Hz, 1H), 7.33
(s, 1H), 2.38 (s, 3H).

(CDCls, 100 MHz): 6 196.8,
138.2, 137.6, 137.3, 133.0,

13C NMR [5]
132.4,130.1, 129.7, 128.3,

128.2,127.2, 21.4.

Major peaks (m/z): 196 (M+),
Mass Spectrum [2]
119, 91, 77.

Key absorptions (cm~1): ~1660
IR Spectrum (C=0 stretch), ~3060 (aromatic  [2]
C-H stretch).

Applications in Photochemistry

Benzophenones are widely recognized for their application as Type Il photoinitiators in free-
radical polymerization.[6] Upon absorption of UV radiation, 3-Methylbenzophenone is
promoted to an excited singlet state, which then undergoes intersystem crossing to a more
stable triplet state. This excited triplet state can then abstract a hydrogen atom from a synergist
molecule (e.g., a tertiary amine) to generate free radicals that initiate the polymerization
process.

Mechanism of Photoinitiation

The following diagram illustrates the general mechanism of a Type Il photoinitiator like 3-
Methylbenzophenone.
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Caption: General mechanism of Type Il photoinitiation involving 3-Methylbenzophenone.

Safety and Handling

3-Methylbenzophenone should be handled in accordance with good industrial hygiene and
safety practices. It is advisable to avoid contact with skin and eyes and to use in a well-

ventilated area.
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Table 4: GHS Hazard Information[4]

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements:[4]
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Toxicological Information

Specific toxicological studies on 3-Methylbenzophenone are limited. However, studies on the
parent compound, benzophenone, and other derivatives provide some insights. Benzophenone
itself has been the subject of toxicology and carcinogenesis studies.[7] It is important to handle
all chemical compounds with appropriate care until comprehensive toxicological data is
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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